![molecular formula C18H17NO4 B4112065 2-(4-nitrophenoxy)-1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethanone](/img/structure/B4112065.png)
2-(4-nitrophenoxy)-1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethanone
Overview
Description
2-(4-nitrophenoxy)-1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as NTFE or NTFE-1 and is widely used in the synthesis of various drugs and pharmaceuticals. In
Mechanism of Action
The exact mechanism of action of 2-(4-nitrophenoxy)-1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethanone is not fully understood. However, studies have shown that this compound exerts its anti-inflammatory and anti-cancer effects by inhibiting the NF-κB signaling pathway. It has also been found to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to decrease the expression of COX-2 and iNOS, which are enzymes involved in the production of inflammatory mediators. In addition, this compound has been found to have anti-oxidant properties and can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-nitrophenoxy)-1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethanone in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize and purify. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 2-(4-nitrophenoxy)-1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethanone. One area of interest is its potential applications in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can inhibit the formation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease. Another area of interest is its potential applications in the treatment of cancer. Further studies are needed to determine the exact mechanism of action of this compound and to identify its potential targets for cancer treatment. Additionally, research is needed to explore the potential side effects and toxicity of this compound in vivo.
Scientific Research Applications
2-(4-nitrophenoxy)-1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethanone has been extensively studied for its potential applications in various fields. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
2-(4-nitrophenoxy)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO4/c20-18(12-23-17-9-7-16(8-10-17)19(21)22)15-6-5-13-3-1-2-4-14(13)11-15/h5-11H,1-4,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEPZDEHKZOGZSC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)C(=O)COC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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